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BCL6 exerts its transcriptional repression by recruiting corepressor proteins, such as SMRT

and BCOR, to its BTB domain.[1] OICR12694 and its counterparts are designed to bind to a

lateral groove on the BCL6 BTB domain, thereby competitively inhibiting its interaction with

corepressors and reactivating the expression of BCL6 target genes.[1] This disruption of a

critical protein-protein interaction (PPI) is the primary mechanism driving their anti-lymphoma

activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b13923551?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9923840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9923840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8350397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8350397/
https://www.researchgate.net/publication/357566482_An_orally_available_small_molecule_BCL6_inhibitor_effectively_suppresses_diffuse_large_B_cell_lymphoma_cells_growth_in_vitro_and_in_vivo
https://pubmed.ncbi.nlm.nih.gov/36793435/
https://pubmed.ncbi.nlm.nih.gov/36793435/
https://www.benchchem.com/product/b13923551#comparative-analysis-of-oicr12694-tfa-s-in-vitro-potency
https://www.benchchem.com/product/b13923551#comparative-analysis-of-oicr12694-tfa-s-in-vitro-potency
https://www.benchchem.com/product/b13923551#comparative-analysis-of-oicr12694-tfa-s-in-vitro-potency
https://www.benchchem.com/product/b13923551#comparative-analysis-of-oicr12694-tfa-s-in-vitro-potency
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13923551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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